Cas no 53064-92-9 (2-[(1-methyl-1h-imidazol-2-yl)thio]ethan-1-ol)
53064-92-9 structure
Product Name:2-[(1-methyl-1h-imidazol-2-yl)thio]ethan-1-ol
CAS No:53064-92-9
MF:C6H10N2OS
MW:158.221399784088
CID:937903
PubChem ID:2774845
Update Time:2025-04-19
2-[(1-methyl-1h-imidazol-2-yl)thio]ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-[(1-methyl-1h-imidazol-2-yl)thio]ethan-1-ol
- 2-(1-methylimidazol-2-yl)sulfanylethanol
- 2-((1-Methyl-1H-imidazol-2-yl)thio)ethanol
- J-505190
- DTXSID40379247
- DB-025800
- 2-(1-methyl-1H-imidazol-2-ylthio)ethanol
- 53064-92-9
- 2-(2-hydroxyethylthio)-1-methylimidazole
- AKOS008979051
- SCHEMBL7455902
- XMHVEJIITNFCBG-UHFFFAOYSA-N
-
- Inchi: 1S/C6H10N2OS/c1-8-3-2-7-6(8)10-5-4-9/h2-3,9H,4-5H2,1H3
- InChI Key: XMHVEJIITNFCBG-UHFFFAOYSA-N
- SMILES: S(CCO)C1=NC=CN1C
Computed Properties
- Exact Mass: 158.05100
- Monoisotopic Mass: 158.05138412g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 63.4Ų
Experimental Properties
- PSA: 63.35000
- LogP: 0.50450
2-[(1-methyl-1h-imidazol-2-yl)thio]ethan-1-ol Security Information
- Safety Instruction: S24/25
- Safety Term:S24/25
2-[(1-methyl-1h-imidazol-2-yl)thio]ethan-1-ol Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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